Cas no 65869-63-8 (Bis-\u200bPEG2-\u200bNHS ester)

Bis-PEG2-NHS ester is a heterobifunctional crosslinker featuring two NHS ester groups connected by a short polyethylene glycol (PEG2) spacer. This compound is widely utilized in bioconjugation applications due to its ability to react efficiently with primary amines, forming stable amide bonds. The PEG spacer enhances solubility in aqueous buffers and reduces steric hindrance, improving reaction efficiency. Its bifunctional nature allows for simultaneous conjugation of two amine-containing molecules, making it valuable for protein-protein or protein-small molecule crosslinking. The NHS ester groups ensure high reactivity under mild, physiological conditions (pH 7-9). This reagent is particularly useful in antibody-drug conjugate (ADC) development, peptide modifications, and biomaterial functionalization. Store desiccated at -20°C to maintain stability.

$Bis-\u200bPEG2-\u200bNHS ester structure$

65869-63-8 structure

Product Name:Bis-\u200bPEG2-\u200bNHS ester

CAS No:65869-63-8

MF:C₁₆H₂₀N₂O₁₀

MW:400.337405204773

MDL:MFCD20229443

CID:1692013

Update Time:2025-06-07

Bis-\u200bPEG2-\u200bNHS ester Chemical and Physical Properties

Names and Identifiers

- 1,1'-{1,2-Ethanediylbis[oxy(1-oxo-3,1-propanediyl)oxy]}di(2,5-pyr rolidinedione)
- 1,1\'-{1,2-Ethanediylbis[oxy(1-oxo-3,1-propanediyl)oxy]}di(2,5-pyr rolidinedione)
- bis(2,5-dioxopyrrolidin-1-yl) 3,3'-(ethane-1,2-diylbis(oxy))dipropanoate
- bis(2,5-dioxopyrrolidin-1-yl) 3,3’-(ethane-1,2-diylbis(oxy))dipropanoate
- Ethyleneglycol-1,2-bis(succinimidyl 3-oxypropionate)
- NHS-PEO2-NHS(BS[PEG]2)
- Bis-PEG2-NHS Ester
- bis(2,5-dioxopyrrolidin-1-yl) 3,3'-(ethane-1,2-diylbis(oxy))dipropionate
- (2,5-dioxopyrrolidin-1-yl) 3-[2-[3-(2,5-dioxopyrrolidin-1-yl)oxy-3-oxopropoxy]ethoxy]propanoate
- C16H20N2O10
- 6545AJ
- KM0962
- Bis-\u200bPEG2-\u200bNHS ester
- MDL： MFCD20229443
- Inchi： 1S/C16H20N2O10/c19-11-1-2-12(20)17(11)27-15(23)5-7-25-9-10-26-8-6-16(24)28-18-13(21)3-4-14(18)22/h1-10H2
- InChI Key： SORMJGWNAXHOFC-UHFFFAOYSA-N
- SMILES： O(C(CCOCCOCCC(=O)ON1C(CCC1=O)=O)=O)N1C(CCC1=O)=O

Computed Properties

Exact Mass: 400.11200
Monoisotopic Mass: 400.11179484 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 28
Rotatable Bond Count: 13
Complexity: 574
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.2
Topological Polar Surface Area: 146
Molecular Weight: 400.34

Experimental Properties

PSA: 145.82000
LogP: -1.11000

Bis-\u200bPEG2-\u200bNHS ester Customs Data

HS CODE：2925190090
Customs Data：

China Customs Code:
2925190090

Overview:

2925190090 Other imides and their derivative salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2925190090 other imides and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Bis-\u200bPEG2-\u200bNHS ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-130088-5mg	Bis-\u200bPEG2-\u200bNHS ester	65869-63-8	≥98.0%	5mg	￥1250	2022-05-18
MedChemExpress	HY-130088-10mg	Bis-\u200bPEG2-\u200bNHS ester	65869-63-8	≥98.0%	10mg	￥2100	2022-05-18
MedChemExpress	HY-130088-50mg	Bis-PEG2-NHS ester	65869-63-8	≥98.0%	50mg	￥616	2024-04-18
S e l l e c k ZHONG GUO	S0638-100mg	Bis-\u200bPEG2-\u200bNHS ester	65869-63-8		100mg	￥2432.43	2022-04-26
Apollo Scientific	BIPG1263-100mg	Bis-PEG2-NHS Ester	65869-63-8		100mg	£216.00	2023-09-01
ChemScence	CS-0104990-5mg	Bis-PEG2-NHS ester	65869-63-8		5mg	$125.0	2021-09-02
ChemScence	CS-0104990-10mg	Bis-PEG2-NHS ester	65869-63-8		10mg	$210.0	2021-09-02
ChemScence	CS-0104990-50mg	Bis-PEG2-NHS ester	65869-63-8		50mg	$540.0	2021-09-02
XI AN KANG FU NUO Biotechnology Co., Ltd.	BAAB-2-250mg	Bis-PEG2-NHS ester	65869-63-8	>98.00%	250mg	¥890.0	2023-09-19
XI AN KANG FU NUO Biotechnology Co., Ltd.	BAAB-2-500mg	Bis-PEG2-NHS ester	65869-63-8	>98.00%	500mg	¥1390.0	2023-09-19

Bis-\u200bPEG2-\u200bNHS ester Suppliers

Amadis Chemical Company Limited

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(CAS:65869-63-8)Bis-\u200bPEG2-\u200bNHS ester

Order Number:A867579

Stock Status:in Stock

Quantity:1g/5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 09:06

Price ($):231.0/676.0

Email:sales@amadischem.com

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